methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate

Specification

• CAS No.: 1000341-53-6
• Molecular Formula: C9H6BrFN2O2
• Molecular Weight: 273.06 g/mol
• IUPAC Name: methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate
• Standard InChI: InChI=1S/C9H6BrFN2O2/c1-15-9(14)8-7-5(11)2-4(10)3-6(7)12-13-8/h2-3H,1H3,(H,12,13)
• Standard InChI Key: HZTYDUMMKKHYGM-UHFFFAOYSA-N
• SMILES: COC(=O)C1=NNC2=C1C(=CC(=C2)Br)F
• Canonical SMILES: COC(=O)C1=NNC2=C1C(=CC(=C2)Br)F

Introduction

Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate is an organic compound belonging to the indazole family, which is a class of nitrogen-containing heterocyclic compounds. This compound is characterized by its molecular formula, C9H6BrFN2O2, and a molecular weight of 273.06 g/mol. It is an ester derivative of 6-bromo-4-fluoro-1H-indazole-3-carboxylic acid, featuring a bromine and a fluorine substituent on the indazole ring.

Synthesis and Preparation

Methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate can be synthesized from its corresponding carboxylic acid through esterification reactions. This process typically involves the reaction of 6-bromo-4-fluoro-1H-indazole-3-carboxylic acid with methanol in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid, to form the methyl ester derivative.

Applications and Research Findings

Indazole derivatives, including methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate, have been explored for their potential biological activities and applications in organic synthesis. While specific research on this compound is limited, indazole derivatives are known for their roles in medicinal chemistry, particularly as inhibitors of various enzymes and receptors. The presence of bromine and fluorine substituents can enhance the compound's ability to interact with biological targets, making it a valuable intermediate in the synthesis of pharmaceutical candidates.

Safety and Handling

Handling methyl 6-bromo-4-fluoro-1H-indazole-3-carboxylate requires caution due to its potential irritant properties and toxicity. It is advisable to use protective equipment, such as gloves and goggles, and to work in a well-ventilated area. The compound should be stored in a cool, dry place away from incompatible substances.